Cas no 7478-30-0 (1H-Inden-6-ol,2-[4-(acetyloxy)phenyl]-3-ethyl-, 6-acetate)

• Product Name: 1H-Inden-6-ol,2-[4-(acetyloxy)phenyl]-3-ethyl-, 6-acetate
• CAS No: 7478-30-0
• MF: C₂₁H₂₀O₄
• MW: 336.381106376648
• CID: 574104
• PubChem ID: 345324
• Update Time: 2025-04-19

1H-Inden-6-ol,2-[4-(acetyloxy)phenyl]-3-ethyl-, 6-acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-6-ol,2-[4-(acetyloxy)phenyl]-3-ethyl-, 6-acetate
• [4-(6-acetyloxy-3-ethyl-1H-inden-2-yl)phenyl] acetate
• DTXSID00323044
• NSC-402899
• NSC402899
• 7478-30-0

• Inchi： 1S/C21H20O4/c1-4-19-20-10-9-18(25-14(3)23)11-16(20)12-21(19)15-5-7-17(8-6-15)24-13(2)22/h5-11H,4,12H2,1-3H3
• InChI Key： WNDUXEKTKKSMOQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC2=C(C=1)CC(C1C=CC(=CC=1)OC(C)=O)=C2CC

Computed Properties

• Exact Mass: 336.1362
• Monoisotopic Mass: 336.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.181
• Boiling Point: 454.4°C at 760 mmHg
• Flash Point: 225°C
• Refractive Index: 1.577
• PSA: 52.6
• LogP: 4.41410